Cas no 1421262-72-7 (2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole)
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole, 97%
- 2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole
-
- MDL: MFCD22682986
- Inchi: 1S/C15H9F2NOS/c16-11-6-5-9(7-12(11)17)15-18-13(8-20-15)10-3-1-2-4-14(10)19/h1-8,19H
- InChI Key: XHOROQIFOWSXKP-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=CC=C2O)N=C1C1=CC=C(F)C(F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 098064-250mg |
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole |
1421262-72-7 | 250mg |
£51.00 | 2023-04-15 | ||
| A2B Chem LLC | AX90980-250mg |
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole |
1421262-72-7 | 250mg |
$180.00 | 2024-04-20 | ||
| 1PlusChem | 1P01F9IC-250mg |
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole |
1421262-72-7 | 250mg |
$215.00 | 2024-06-20 |
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole
Comprehensive Overview of 2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole (CAS No. 1421262-72-7): Properties, Applications, and Research Insights
2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole (CAS No. 1421262-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiazole derivative features a unique molecular structure combining difluorophenyl and hydroxyphenyl moieties, making it a valuable scaffold for drug discovery and functional material design. Its heterocyclic core and fluorinated aromatic system contribute to enhanced metabolic stability and binding affinity in biological systems.
Recent studies highlight the compound's potential as a kinase inhibitor precursor, with particular relevance to cancer research and neurodegenerative disease applications. The hydroxyl group at the 2-position of the phenyl ring enables facile derivatization, allowing researchers to explore structure-activity relationships (SAR) for optimized therapeutic profiles. Computational chemistry analyses suggest this compound exhibits favorable drug-likeness parameters, including appropriate LogP values and hydrogen bond donor/acceptor counts that comply with Lipinski's Rule of Five.
In materials science, the π-conjugated system of 2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole demonstrates interesting photophysical properties. Researchers are investigating its potential as a fluorescent probe or OLED emitter, with preliminary studies showing tunable emission wavelengths based on solvent polarity. The fluorine atoms impart enhanced electron-withdrawing characteristics, which may improve charge transport in organic electronic devices.
Synthetic approaches to this compound typically involve Hantzsch thiazole synthesis or palladium-catalyzed cross-coupling reactions. Recent methodological advancements have achieved yields exceeding 75% while maintaining excellent purity profiles. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the structural integrity of this building block, with the CAS registry number 1421262-72-7 serving as a unique identifier in chemical databases.
The scientific community continues to explore novel derivatives of this thiazole-based scaffold, particularly for targeted drug delivery systems. Its balanced lipophilicity profile makes it suitable for crossing biological barriers while maintaining sufficient aqueous solubility for formulation development. Current patent literature reveals growing interest in this chemical space, with several applications filed for small molecule therapeutics containing similar structural motifs.
From an environmental perspective, preliminary biodegradation studies suggest moderate persistence of this compound class, prompting ongoing research into green chemistry alternatives for its synthesis. The fluorine substituents may influence environmental fate, making this an important consideration for sustainable development of related pharmaceuticals.
For researchers sourcing this compound, quality control parameters typically include ≥98% purity by HPLC analysis, proper storage under inert atmosphere, and protection from light due to the photosensitive hydroxyphenyl group. Advanced applications may require specialized analytical techniques such as X-ray crystallography to confirm solid-state packing arrangements or DFT calculations to predict electronic properties.
The future research trajectory for 2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole appears promising, with particular emphasis on its structure-optimization for specific biological targets and material applications. Its CAS number 1421262-72-7 serves as a critical reference point for researchers navigating the expanding literature on fluorinated heterocycles and their multifaceted applications in modern chemistry.
1421262-72-7 (2-(3,4-Difluorophenyl)-4-(2-hydroxyphenyl)thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)